N-(2,3-dihydro-1H-inden-1-yl)methanesulfonamide
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For “(2,3-dihydro-1H-inden-2-yl)methanesulfonamide”, the InChI code is1S/C10H13NO2S/c11-14(12,13)7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2,(H2,11,12,13)
. This code provides a unique representation of the compound’s molecular structure.
Scientific Research Applications
Carbonic Anhydrase Inhibition
Sulfonamides derived from indanes, similar to N-(2,3-dihydro-1H-inden-1-yl)methanesulfonamide, have shown effectiveness in inhibiting human carbonic anhydrase isozymes hCA I and hCA II. This inhibition property makes them potential candidates for therapeutic applications in conditions where carbonic anhydrase activity is a factor (Akbaba et al., 2014).
Structural Studies and Supramolecular Assembly
The sulfonamide derivatives of this compound have been extensively studied for their crystal structures. These studies provide valuable insights into the nature of intermolecular interactions, which are crucial for designing drugs with desired properties and behaviors (Dey et al., 2015).
Synthesis Methods
Research has been conducted on developing efficient synthesis methods for compounds like (indol-3-yl)methanesulfonamide and its derivatives. These methods are essential for the large-scale production and further application in various fields, including pharmaceuticals and materials science (Korolev et al., 2003).
Molecular Conformation and Vibrational Studies
The molecular conformation, NMR chemical shifts, and vibrational transitions of N-(2-methylphenyl)methanesulfonamide and similar compounds have been analyzed using quantum chemical methods. These studies contribute to understanding the molecular behavior, which is vital for drug design and other applications (Karabacak et al., 2010).
Chemoselective N-Acylation Reagents Development
Compounds such as N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, closely related to this compound, have been developed as N-acylation reagents. These reagents are significant for their chemoselectivity, which is critical in synthetic organic chemistry (Kondo et al., 2000).
Safety and Hazards
The safety and hazards of a compound are typically represented by its hazard statements and precautionary statements. For “(2,3-dihydro-1H-inden-2-yl)methanesulfonamide”, the hazard statements are H302, H315, H319, H335, and the precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-1-yl)methanesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c1-14(12,13)11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10-11H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFDMPBRLUCSLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1CCC2=CC=CC=C12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.